4-Amino-1-(prop-1-yn-3-ylsulfonyl)benzene hydrochloride

• CAS No.: 143130-78-3
• Molecular Formula: C9H10ClNO2S
• Molecular Weight: 231.70 g/mol
• IUPAC Name: 4-prop-2-ynylsulfonylaniline;hydrochloride
• InChI: InChI=1S/C9H9NO2S.ClH/c1-2-7-13(11,12)9-5-3-8(10)4-6-9;/h1,3-6H,7,10H2;1H
• InChI Key: OOMHAOCISFRGEV-UHFFFAOYSA-N
• Canonical SMILES: C#CCS(=O)(=O)C1=CC=C(C=C1)N.Cl

Description

4-Amino-1-(prop-1-yn-3-ylsulfonyl)benzene hydrochloride is a useful research compound. Its molecular formula is C9H10ClNO2S and its molecular weight is 231.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

205 g (0.865 mol) of 4-acetylamino-1-(prop-1-yn-3-ylsulfonyl)benzene were heated at the boil in 1000 ml of 10 % strength by weight hydrochloric acid for about 1.5 hours. After deacetylation had ended (check by TLC), the reaction mixture was clarified and cooled down to about 10° C. The precipitate formed was filtered off with suction, washed with a little 10 % strength by weight hydrochloric acid and dried, leaving 168 g of 4-amino-1-(prop-1-yn-3-ylsulfonyl)benzene hydrochloride (melting point 225°-229° C). ##STR27## 1H-NMR (D6 -DMSO): δ=3.37 (t, 1H, C≡CH), 4.33 (d, 2H, CH2), 6.90-7.65 (4H, aromatic H), 8.5 (3H, NH3 ⊕) ppm. 13C-NMR (D6 -DMSO): δ=47.6 (CH:), 73.4 (C≡C), 77.3 (C≡CH), 14.4, 125.1, 130.1, 151.4 (aromatic C) ppm.